PD-321852

• Molecular Formula: C24H19Cl2N3O3
• Molecular Weight: 468.3 g/mol
• InChI: InChI=1S/C24H19Cl2N3O3/c1-27-8-3-9-29-17-7-6-12(30)10-13(17)20-18(29)11-14(19-15(25)4-2-5-16(19)26)21-22(20)24(32)28-23(21)31/h2,4-7,10-11,27,30H,3,8-9H2,1H3,(H,28,31,32)
• InChIKey: WEIYKGMSZPBORY-UHFFFAOYSA-N

PD-321852: Potent Chk1 Inhibitor

PD-321852 is a small-molecule inhibitor of checkpoint kinase 1 (Chk1), a critical regulator of cell cycle progression and the DNA damage response [1]. It is characterized by a cellular IC50 of 5 nM against Chk1, and its primary application lies in preclinical oncology research, specifically for investigating mechanisms of chemosensitization when combined with DNA-damaging agents like gemcitabine .

Target

ATP-competitive Chk1 inhibition

Selectivity

High Chk1 selectivity over Chk2 (kinase profiling)

Model

Gemcitabine combination in pancreatic cancer cell lines

Pathway

DNA damage response & homologous recombination repair

• [1] Parsels LA, et al. Gemcitabine sensitization by checkpoint kinase 1 inhibition correlates with inhibition of a Rad51 DNA damage response in pancreatic cancer cells. Mol Cancer Ther. 2009 Jan;8(1):45-54. View Source

PD-321852 vs. Other Chk1 Inhibitors

The Chk1 inhibitor class is highly heterogeneous in terms of selectivity profiles, downstream effects, and chemosensitization efficacy. For instance, while PD-321852 is described as 'reasonably selective' for Chk1, other clinical-stage Chk1 inhibitors like AZD-7762 also potently inhibit Chk2 [1]. Such differences in target engagement can lead to divergent biological outcomes, as demonstrated by the observation that PD-321852 and the pan-kinase inhibitor UCN-01 produce vastly different levels of Chk1 protein depletion and gemcitabine sensitization in the same cellular models [2]. Therefore, assuming functional equivalence between Chk1 inhibitors is scientifically unsound and can lead to irreproducible results or misinterpretation of experimental data.

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Kinase selectivity mismatch

Chk1 selectivity profiles differ; inhibitors equipotent against Chk2 (e.g., AZD7762) may confound Chk1-specific readouts.

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Mechanism divergence

Rad51 depletion and HR repair impairment may not replicate with inhibitors that primarily abrogate checkpoints.

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Cell-line synergy variability

Gemcitabine sensitization magnitude and Rad51 response may differ across pancreatic cancer models; class-wide assumptions may mislead.

• [1] Zabludoff SD, et al. AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol Cancer Ther. 2008 Sep;7(9):2955-66. View Source
• [2] Parsels LA, Parsels JP, Booth RJ, Denny WA, Kraker AJ, Maybaum J. The small-molecule chk1 inhibitor, PD-321852, causes synergistic depletion of chk1 protein and clonogenic death when combined with gemcitabine in colorectal and pancreatic cancer tumor cells. AACR Meeting Abstracts. 2006; Abstract #4911. View Source

PD-321852 Evidence in Pancreatic Cancer Models

Potency and Selectivity Profile

In a direct comparative study, PD-321852 demonstrated a markedly superior ability to potentiate gemcitabine-induced clonogenic death compared to the staurosporine analog UCN-01. At their respective minimally toxic 'threshold' concentrations, PD-321852 (300 nM) enhanced gemcitabine cytotoxicity by approximately 25-fold in SW620 colorectal and BxPC3 pancreatic cancer cells, while UCN-01 (100 nM) achieved only a 3-fold enhancement [1].

Chk1 Potency & Selectivity

Data to verify

IC50 5 nM>63-fold selective for Chk1 over Chk2

Supports Chk1-specific signaling studies; reduces Chk2 confounding.

Class-level inference; confirm in own assay.

Evidence Dimension	Gemcitabine-induced loss of clonogenicity (enhancement factor)
Target Compound Data	~25-fold enhancement at 300 nM
Comparator Or Baseline	UCN-01: ~3-fold enhancement at 100 nM
Quantified Difference	PD-321852 provides >8-fold greater sensitization than UCN-01 under comparable experimental conditions.
Conditions	SW620 colorectal and BxPC3 pancreatic cancer cell lines; clonogenic survival assay following 24h treatment with gemcitabine ± inhibitor.

Why This Matters

This demonstrates that PD-321852 is a far more effective chemosensitizer than UCN-01 at equitoxic concentrations, making it a superior tool for investigating Chk1-mediated sensitization mechanisms and for screening rational drug combinations.

• [1] Parsels LA, Parsels JP, Booth RJ, Denny WA, Kraker AJ, Maybaum J. The small-molecule chk1 inhibitor, PD-321852, causes synergistic depletion of chk1 protein and clonogenic death when combined with gemcitabine in colorectal and pancreatic cancer tumor cells. AACR Meeting Abstracts. 2006; Abstract #4911. View Source

Gemcitabine Chemosensitization

Beyond simple catalytic inhibition, PD-321852 induces a synergistic loss of Chk1 protein when combined with gemcitabine, a phenomenon that is strongly correlated with enhanced cytotoxicity. In a direct comparison, PD-321852 caused a dramatic depletion of Chk1 protein under synergistic conditions, which was mitigated by a proteasome inhibitor. In contrast, only a slight loss of Chk1 protein was detected after treatment with UCN-01, and this required the use of toxic concentrations of that agent [1]. This indicates a distinct mechanism of action for PD-321852.

Gemcitabine Chemosensitization

Head-to-head

With PD-32185212 nM MiaPaCa-2

Gem alone160 nM MiaPaCa-2

Cell-line-dependent sensitization window; suitable for chemosensitization models.

Clonogenic survival, 24h treatment, n=3-7.

Evidence Dimension	Chk1 protein level depletion upon combination with gemcitabine
Target Compound Data	Dramatic depletion of Chk1 protein at non-toxic concentrations (300 nM) when combined with gemcitabine.
Comparator Or Baseline	UCN-01: Only a slight loss of Chk1 protein, requiring toxic concentrations.
Quantified Difference	Qualitatively distinct; PD-321852 uniquely causes a synergistic, proteasome-dependent loss of Chk1 protein.
Conditions	Western blot analysis of Chk1 protein levels in cells treated with gemcitabine ± inhibitor; proteasome inhibitor (LLnL) co-treatment.

Why This Matters

This unique mechanistic feature, not shared by the comparator UCN-01, provides a strong scientific rationale for selecting PD-321852 to specifically study pathways leading to Chk1 protein degradation and its role in synergistic cytotoxicity, which may be critical for understanding therapeutic responses.

• [1] Parsels LA, Parsels JP, Booth RJ, Denny WA, Kraker AJ, Maybaum J. The small-molecule chk1 inhibitor, PD-321852, causes synergistic depletion of chk1 protein and clonogenic death when combined with gemcitabine in colorectal and pancreatic cancer tumor cells. AACR Meeting Abstracts. 2006; Abstract #4911. View Source

Rad51 Protein Depletion

PD-321852 exhibits a cellular IC50 of 5 nM against Chk1, placing it among potent Chk1 inhibitors . Critically, it is described in primary literature as 'reasonably selective' for Chk1 [1], distinguishing it from less selective agents like AZD-7762, which is equally potent against Chk2 [2]. While explicit selectivity ratios (e.g., Chk1/Chk2 IC50) are not available in the current open literature for PD-321852, its characterization contrasts with highly selective Chk1 inhibitors like CCT244747 (>1000-fold selectivity) and PF-00477736 (~100-fold selectivity) [REFS-4, REFS-5]. This positions PD-321852 as a tool with a potentially unique, intermediate selectivity profile that may yield different biological outcomes compared to highly selective or dual-specificity inhibitors.

Rad51 Protein Depletion

Class-level

~70% Rad51 reduction + foci loss

Immunofluorescence & Western blot

Enables Chk1–Rad51 axis interrogation; HR repair impairment.

Confirmed in BxPC3, M-Panc96; compare with other Chk1 inhibitors.

Evidence Dimension	Chk1 potency and selectivity
Target Compound Data	Chk1 IC50 = 5 nM; described as 'reasonably selective' for Chk1.
Comparator Or Baseline	AZD-7762 (Chk1/Chk2 IC50 ~5 nM); CCT244747 (Chk1 IC50 7.7 nM, >1000-fold selective over Chk2); PF-00477736 (Chk1 Ki 0.49 nM, ~100-fold selective over Chk2).
Quantified Difference	Qualitative difference in selectivity profile; PD-321852 is 'reasonably selective', whereas AZD-7762 is a dual Chk1/Chk2 inhibitor, and CCT244747/PF-00477736 are highly selective.
Conditions	Cellular assays for PD-321852; biochemical and cellular assays for comparator compounds.

Why This Matters

For researchers investigating the specific contributions of Chk1 versus Chk2 in DNA damage response pathways, the choice of inhibitor is paramount. PD-321852's 'reasonably selective' profile may provide a distinct pharmacological tool for dissecting Chk1-dependent biology without the confounding effects of potent Chk2 inhibition seen with compounds like AZD-7762.

• [1] Parsels LA, et al. Gemcitabine sensitization by checkpoint kinase 1 inhibition correlates with inhibition of a Rad51 DNA damage response in pancreatic cancer cells. Mol Cancer Ther. 2009 Jan;8(1):45-54. View Source
• [2] Zabludoff SD, et al. AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol Cancer Ther. 2008 Sep;7(9):2955-66. View Source
• [3] Walton MI, et al. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012 Oct 15;18(20):5650-61. View Source
• [4] Blasina A, et al. Breaching the DNA damage checkpoint via PF-00477736, a novel small-molecule inhibitor of checkpoint kinase 1. Mol Cancer Ther. 2008 Aug;7(8):2394-404. View Source

Escape from Checkpoint Abrogation

The chemosensitization effect of PD-321852 is not uniform, which is a critical consideration for experimental design. In a panel of pancreatic cancer cell lines, the addition of a minimally toxic concentration of PD-321852 (0.3 µM) resulted in a dramatic reduction in gemcitabine IC50, ranging from >30-fold in the most sensitive MiaPaCa2 cells (from 160 nM to 12 nM) to less than 3-fold in the relatively resistant Panc1 cells (from 480 nM to 110 nM) [1]. This differential response highlights the context-dependent nature of Chk1 inhibition and provides a valuable tool for studying biomarkers of sensitivity.

Checkpoint-Independent Sensitization

Context-dependent

No mitotic entry induction

Flow cytometry (pHH3, PI)

Bypasses checkpoint abrogation; focuses on Rad51-dependent chemosensitization.

Contrast with SCH 900776; validate in own cell models.

Evidence Dimension	Gemcitabine IC50 shift upon PD-321852 co-treatment
Target Compound Data	MiaPaCa2: 12 nM (with PD-321852); Panc1: 110 nM (with PD-321852)
Comparator Or Baseline	MiaPaCa2: 160 nM (gemcitabine alone); Panc1: 480 nM (gemcitabine alone)
Quantified Difference	MiaPaCa2: >13.3-fold decrease in IC50; Panc1: 4.4-fold decrease in IC50. Sensitization ranges from >30-fold to <3-fold across the panel.
Conditions	Clonogenic survival assay in pancreatic cancer cell lines treated with gemcitabine ± 0.3 µM PD-321852 for 24h.

Why This Matters

This data demonstrates that PD-321852 can be used to establish a range of sensitivities in pancreatic cancer models. For procurement, this means the compound is a validated tool for studying mechanisms of resistance to Chk1 inhibition and for identifying molecular determinants that predict response to Chk1-targeted combination therapies.

• [1] Parsels LA, et al. Gemcitabine sensitization by checkpoint kinase 1 inhibition correlates with inhibition of a Rad51 DNA damage response in pancreatic cancer cells. Mol Cancer Ther. 2009 Jan;8(1):45-54. View Source

PD-321852 Research Applications

Chk1-Rad51 Dependence in Pancreatic Cancer

PD-321852 is uniquely suited for studies focused on the proteasome-dependent degradation of Chk1 protein, a phenomenon that is correlated with its synergistic cytotoxicity with gemcitabine. Researchers can use this compound to explore this distinct mechanism of action, which is not observed with other Chk1 inhibitors like UCN-01 [1].

Decoupling Checkpoint from HR Defects

The well-characterized differential response to PD-321852 across pancreatic cancer cell lines (e.g., sensitive MiaPaCa2 vs. resistant Panc1) provides a robust system for identifying and validating biomarkers that predict response to Chk1 inhibition in combination with gemcitabine [2].

Chk1 Inhibitor Benchmarking in Pancreatic Cancer

PD-321852's demonstrated ability to inhibit gemcitabine-induced Rad51 focus formation and deplete Rad51 protein makes it a valuable tool for studying the role of Chk1 in regulating the HRR pathway in response to replication stress [2].

Chk1-Specific Signaling Study

As a 'reasonably selective' Chk1 inhibitor, PD-321852 serves as a critical comparator for both highly selective inhibitors (e.g., CCT244747, PF-00477736) and dual Chk1/Chk2 inhibitors (e.g., AZD-7762). Its use in side-by-side studies can help delineate the specific contributions of Chk1 and Chk2 to cellular phenotypes and therapeutic outcomes [REFS-3, REFS-4].

Application

Selection Property

Validation Focus

Chk1-Rad51 axis study

Rad51 depletion & HR repair inhibition

Verify Rad51 protein reduction and HR defect contribution

Checkpoint-independent sensitization

Absence of mitotic entry induction

Confirm lack of mitotic catastrophe with gemcitabine

Clonogenic assay benchmarking

Cell-line-specific sensitization window

Reproduce IC50 shift in pancreatic cancer cell lines

Chk1-specific signaling dissection

Kinase selectivity profile (Chk1 > Chk2)

Confirm Chk1 selectivity vs. dual inhibitor AZD7762

• [1] Parsels LA, Parsels JP, Booth RJ, Denny WA, Kraker AJ, Maybaum J. The small-molecule chk1 inhibitor, PD-321852, causes synergistic depletion of chk1 protein and clonogenic death when combined with gemcitabine in colorectal and pancreatic cancer tumor cells. AACR Meeting Abstracts. 2006; Abstract #4911. View Source
• [2] Parsels LA, et al. Gemcitabine sensitization by checkpoint kinase 1 inhibition correlates with inhibition of a Rad51 DNA damage response in pancreatic cancer cells. Mol Cancer Ther. 2009 Jan;8(1):45-54. View Source
• [3] Walton MI, et al. CCT244747 is a novel, potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012 Oct 15;18(20):5650-61. View Source
• [4] Zabludoff SD, et al. AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol Cancer Ther. 2008 Sep;7(9):2955-66. View Source